1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene

• IUPAC Name: 1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene
• InChI: InChI=1S/C18H21ClO3/c1-13-14(2)16(10-9-15(13)19)21-11-6-12-22-18-8-5-4-7-17(18)20-3/h4-5,7-10H,6,11-12H2,1-3H3
• InChI Key: XZLJRXCTEQFBDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)Cl)OCCCOC2=CC=CC=C2OC
• Molecular Formula: C18H21ClO3
• Molecular Weight: 320.8 g/mol

Description

1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene, also known as ICI 118,551, is a selective β2-adrenergic receptor antagonist. It is widely used in scientific research for its ability to selectively block the β2-adrenergic receptor, which plays a crucial role in various physiological processes.

Mechanism of Action

1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene 118,551 selectively blocks the β2-adrenergic receptor, preventing the activation of this receptor by its endogenous ligands, such as adrenaline and noradrenaline. This blockade leads to a decrease in the physiological responses mediated by the β2-adrenergic receptor, including bronchodilation, vasodilation, and increased heart rate.
Biochemical and Physiological Effects:
1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene 118,551 has been shown to have several biochemical and physiological effects. It has been shown to decrease heart rate and blood pressure in animal models. It also has been shown to block the bronchodilatory effects of β2-adrenergic receptor agonists, such as salbutamol.

Advantages and Limitations for Lab Experiments

1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene 118,551 is a highly selective β2-adrenergic receptor antagonist, which makes it a valuable tool for studying the β2-adrenergic receptor and its role in various physiological processes. However, its selectivity for the β2-adrenergic receptor can also be a limitation, as it may not accurately reflect the effects of non-selective β-blockers in vivo.

Future Directions

There are several future directions for research involving 1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene 118,551. One area of research is the investigation of the role of the β2-adrenergic receptor in various disease states, such as asthma and heart failure. Another area of research is the development of more selective β2-adrenergic receptor antagonists with improved pharmacological properties. Additionally, the use of 1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene 118,551 in combination with other drugs may provide insights into the complex interactions between different physiological systems.

Synthesis Methods

The synthesis of 1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene 118,551 involves several steps, including the reaction of 2,3-dimethylphenol with 3-(2-methoxyphenoxy)propyl chloride to form 1-(3-(2-methoxyphenoxy)propoxy)-2,3-dimethylbenzene. This compound is then reacted with thionyl chloride to form 1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene.

Scientific Research Applications

1-chloro-4-[3-(2-methoxyphenoxy)propoxy]-2,3-dimethylbenzene 118,551 is widely used in scientific research to study the β2-adrenergic receptor and its role in various physiological processes. It is used to investigate the effects of β2-adrenergic receptor activation and inhibition on heart rate, blood pressure, and bronchodilation.